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Compound of Interest

Compound Name: 8-Bromo-7-methoxycoumarin

Cat. No.: B063402

8-Bromo-7-methoxycoumarin: A Technical
Overview

This technical guide provides a comprehensive overview of 8-Bromo-7-methoxycoumarin,
tailored for researchers, scientists, and professionals in drug development. While specific
experimental data for this compound is limited in publicly available literature, this document
compiles its known physicochemical properties and draws upon data from closely related
brominated coumarins to offer insights into its synthesis and potential biological relevance.

Core Physicochemical Properties

Quantitative data for 8-Bromo-7-methoxycoumarin is summarized in the table below. It is
noteworthy that a specific CAS number for this compound is not readily available in common
chemical databases.

Property Value Source
Molecular Formula C10H7BrOs [1]
Molecular Weight 255.06 g/mol [1]

CAS Number Not Available
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Synthesis of Brominated Methoxycoumarins: An
Exemplary Protocol

While a direct experimental protocol for the synthesis of 8-Bromo-7-methoxycoumarin is not
detailed in the available literature, the synthesis of analogous compounds, such as 5-bromo-8-
methoxycoumarin derivatives, provides a viable procedural framework. The following is a
representative methodology based on the synthesis of similar structures.

General Procedure for Bromination of
Methoxycoumarins

The bromination of a methoxycoumarin scaffold can be achieved using bromine in a suitable
solvent like glacial acetic acid. The reaction typically proceeds at an elevated temperature with
stirring.

Materials:

o Starting Methoxycoumarin Derivative
e Bromine (Brz)

e Glacial Acetic Acid (AcOH)

Protocol:

Dissolve the starting methoxycoumarin derivative in glacial acetic acid.

While stirring, add bromine to the solution.

Heat the reaction mixture, for instance, to 60°C, and maintain stirring for a period of 2 hours.

After the reaction is complete, cool the mixture.

The brominated product can then be isolated and purified using standard techniques such as
filtration and recrystallization.
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For a more detailed example, the synthesis of 5-bromo-N-(2-hydroxyphenyl)-8-
methoxycoumarin-3-carboxamide involves the reaction of the parent carboxamide with bromine
in glacial acetic acid.[2]

Potential Biological Activity and Signaling Pathways

Specific studies detailing the biological activity and associated signaling pathways of 8-Bromo-
7-methoxycoumarin are not prevalent. However, research on the broader class of coumarins
and other substituted 8-methoxycoumarins offers valuable insights into its potential
pharmacological profile.

Coumarin derivatives are known to exhibit a wide range of biological activities, including anti-
inflammatory, antioxidant, antimicrobial, and anticancer effects. For instance, various 8-
substituted 7-methoxycoumarins have been investigated for their anti-tumor-promoting
activities.

It is plausible that 8-Bromo-7-methoxycoumarin could modulate inflammatory pathways.
Other methoxycoumarin derivatives have been shown to inhibit key signaling cascades such as
the NF-kB and MAPK pathways, which are central to the inflammatory response. Further
research is necessary to elucidate the specific biological targets and mechanisms of action for
8-Bromo-7-methoxycoumarin.

Visualizations

To aid in the understanding of the concepts discussed, the following diagrams illustrate a
generalized experimental workflow for the synthesis of brominated methoxycoumarins and a
relevant signaling pathway potentially modulated by such compounds.
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Generalized Synthesis Workflow
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A generalized workflow for the synthesis of brominated methoxycoumarins.
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Potential Anti-inflammatory Signaling Pathway
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A potential anti-inflammatory signaling pathway modulated by coumarin derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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